Cas no 38829-78-6 (2-phenyl-3H-benzo[e]indole)

2-phenyl-3H-benzo[e]indole structure
2-phenyl-3H-benzo[e]indole structure
Product Name:2-phenyl-3H-benzo[e]indole
CAS No:38829-78-6
MF:C18H13N
MW:243.302524328232
CID:1491586
PubChem ID:187804
Update Time:2025-04-21

2-phenyl-3H-benzo[e]indole Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-3H-benzo[e]indole
    • 38829-78-6
    • 3H-Benz(e)indole, 2-phenyl-
    • DTXSID00959620
    • Inchi: 1S/C18H13N/c1-2-7-14(8-3-1)18-12-16-15-9-5-4-6-13(15)10-11-17(16)19-18/h1-12,19H
    • InChI Key: JNUPLQLBLFNLMV-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=CC2C3C=CC=CC=3C=CC1=2

Computed Properties

  • Exact Mass: 243.10489
  • Monoisotopic Mass: 243.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • PSA: 15.79
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD